Cas no 3002525-29-0 ((3-Bromo-6-chloro-2-fluorophenyl)(thiophen-2-yl)methanol)

• Product Name: (3-Bromo-6-chloro-2-fluorophenyl)(thiophen-2-yl)methanol
• CAS No: 3002525-29-0
• MF: C₁₁H₇BrClFOS
• MW: 321.593083620071
• CID: 6797318
• PubChem ID: 171366930
• Update Time: 2025-06-08

(3-Bromo-6-chloro-2-fluorophenyl)(thiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-6-chloro-2-fluorophenyl)(thiophen-2-yl)methanol
• 3002525-29-0

• Inchi： 1S/C11H7BrClFOS/c12-6-3-4-7(13)9(10(6)14)11(15)8-2-1-5-16-8/h1-5,11,15H
• InChI Key： VIGVNHQSAVZLJX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1F)C(C1=CC=CS1)O)Cl

Computed Properties

• Exact Mass: 319.90735g/mol
• Monoisotopic Mass: 319.90735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.702±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 393.6±37.0 °C(Predicted)
• pka: 11.93±0.20(Predicted)

Additional information on (3-Bromo-6-chloro-2-fluorophenyl)(thiophen-2-yl)methanol

Introduction to (3-Bromo-6-chloro-2-fluorophenyl)(thiophen-2-yl)methanol (CAS No. 3002525-29-0)

The compound (3-Bromo-6-chloro-2-fluorophenyl)(thiophen-2-yl)methanol (CAS No. 3002525-29-0) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a substituted phenyl group with a thiophene moiety through a methanol linkage. The presence of multiple halogen substituents—bromine, chlorine, and fluorine—on the phenyl ring introduces interesting electronic and steric properties, making it a valuable substrate for further chemical modifications and studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern methodologies such as Suzuki-Miyaura coupling and other cross-coupling reactions. These techniques allow for the efficient construction of the biaryl system, which is a critical feature of this molecule. The thiophene ring, known for its aromaticity and electron-withdrawing properties, plays a pivotal role in modulating the electronic characteristics of the compound, making it suitable for applications in materials science and drug discovery.

One of the most promising areas of research involving (3-Bromo-6-chloro-2-fluorophenyl)(thiophen-2-yl)methanol is its potential use in medicinal chemistry. The compound's structure suggests that it could serve as a lead compound for developing novel therapeutic agents. Its halogenated phenyl group may contribute to bioisosteric replacements, enhancing the pharmacokinetic properties of derivatives. Additionally, the thiophene moiety is known to exhibit anti-inflammatory and antioxidant activities, further underscoring its potential in drug development.

From an environmental perspective, understanding the degradation pathways of (3-Bromo-6-chloro-2-fluorophenyl)(thiophen-2-yli)methanol is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation under various environmental conditions, revealing that the compound exhibits moderate persistence in aqueous environments. This information is vital for regulatory agencies and industries involved in its production and application.

In terms of spectroscopic analysis, (3-Bromo-6-chloro-2-fluorophenyl)(thiophen-yli)methanol has been extensively studied using techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular conformation and intermolecular interactions, which are essential for predicting its behavior in different chemical systems. For instance, the coupling constants observed in the NMR spectra reveal details about the dihedral angles between substituents on the phenyl ring, contributing to our understanding of its stereochemistry.

The synthesis of (3-Bromo--chloro--fluorophenyl)(thiophene-yli)methanol involves a multi-step process that begins with the preparation of intermediates such as aryl halides and thiophene derivatives. The use of palladium catalysts in cross-coupling reactions has proven to be highly effective in forming the biaryl bond between the phenyl ring and thiophene moiety. This approach not only ensures high yields but also allows for fine-tuning of substituent positions to optimize desired properties.

Another area of interest is the electrochemical behavior of this compound. Studies have shown that (3-Bromo--chloro--fluorophenylee-thiopyranol) exhibits redox properties that make it a candidate for applications in organic electronics. Its ability to undergo reversible redox processes suggests potential use in batteries or supercapacitors, although further research is needed to fully exploit these properties.

In conclusion, (3-Bromo--chloro--fluorphenylyl-thiopyranol) (CAS No. 30015158) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups provide a foundation for innovative research directions, particularly in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.